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Compound of Interest

Compound Name: 4,4'-Vinylenedipyridine

Cat. No.: B146024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,4'-Vinylenedipyridine, a key building
block in the development of advanced drug delivery systems. The document outlines
commercial sources, synthesis protocols, and its primary application as a versatile linker in the
construction of Metal-Organic Frameworks (MOFs) for therapeutic applications.

Commercial Availability of 4,4'-Vinylenedipyridine

A variety of chemical suppliers offer 4,4'-Vinylenedipyridine, also known by its [IUPAC name
4-[(E)-2-pyridin-4-ylethenyl]pyridine or CAS number 13362-78-2.[1][2] The availability, purity,
and offered quantities vary among suppliers, and researchers are advised to request
certificates of analysis for quality assurance.

Table 1: Commercial Suppliers of 4,4'-Vinylenedipyridine
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. Product . Available

Supplier Purity .

Name/Synonym Quantities
_ _ 1,2-Di(4-

Sigma-Aldrich ] 97% 59,109,50¢

pyridyl)ethylene
I : o 19.50,259,100g,
Apollo Scientific 4,4'-Vinylenedipyridine  >98%

500 g

ChemicalBook

4,4'-Vinylenedipyridine

98% min, 99%

Inquire for quantities

LookChem 4,4'-Vinylenedipyridine  98% Inquire for quantities

Panjin Greenchem _ o _ _ N
4,4'-Vinylenedipyridine  Inquire Inquire for quantities

Technology Co., Ltd.

JinYan

Chemicals(ShangHai)  4,4'-Vinylenedipyridine  Inquire Inquire for quantities

Co.,Ltd.

Shanghai Longsheng i o ) ) -

] 4,4'-Vinylenedipyridine  Inquire Inquire for quantities

chemical Co.,Ltd.

Beijing VSciChem ) o ) ) »
4,4'-Vinylenedipyridine  Inquire Inquire for quantities

Technology Co., Ltd.

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Synthesis of 4,4'-Vinylenedipyridine

For researchers interested in custom synthesis or process development, a general laboratory-

scale protocol for the preparation of 4,4'-Vinylenedipyridine is outlined below. This procedure

is based on the Wittig-Horner reaction or related olefination reactions.

Experimental Protocol: Synthesis of 4,4'-
Vinylenedipyridine

Materials:
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e 4-Picoline (4-methylpyridine)

 4-Pyridinecarboxaldehyde

e Strong base (e.g., n-butyllithium, sodium hydride)

e Anhydrous solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)

» Triphenylphosphine or a phosphonate reagent

o Standard laboratory glassware for air-sensitive reactions

 Purification apparatus (e.g., column chromatography)

Procedure:

Preparation of the Ylide/Phosphonate Anion: In a flame-dried, three-necked flask under an
inert atmosphere (e.g., argon or nitrogen), dissolve 4-picoline in an anhydrous solvent. Cool
the solution to a low temperature (e.g., -78 °C).

e Slowly add a strong base to deprotonate the methyl group of 4-picoline, forming the
corresponding pyridylmethanide anion.

« If using a phosphonium salt, this would be the point to generate the ylide.

» Reaction with Aldehyde: To the cooled solution of the anion, slowly add a solution of 4-
pyridinecarboxaldehyde in the same anhydrous solvent.

e Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and
stir for a specified period (typically several hours to overnight) to ensure complete reaction.

e Quenching and Extraction: Quench the reaction by carefully adding a proton source, such as
water or a saturated ammonium chloride solution. Extract the product into an organic solvent
(e.g., dichloromethane, ethyl acetate).

« Purification: Dry the combined organic layers over an anhydrous salt (e.g., sodium sulfate),
filter, and concentrate the solvent under reduced pressure. The crude product is then purified
by column chromatography on silica gel to yield pure 4,4'-Vinylenedipyridine.
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Characterization: The final product should be characterized by techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its structure
and purity.

Application in Drug Delivery: A Linker for Metal-
Organic Frameworks (MOFs)

4,4'-Vinylenedipyridine is a prominent organic linker used in the synthesis of Metal-Organic
Frameworks (MOFs).[3] MOFs are a class of porous materials consisting of metal ions or
clusters coordinated to organic ligands, forming one-, two-, or three-dimensional structures.[3]
The tunable porosity, high surface area, and chemical functionality of MOFs make them highly
attractive candidates for drug delivery applications.[4][5]

The pyridine nitrogen atoms of 4,4'-Vinylenedipyridine readily coordinate with various metal
centers (e.g., zinc, copper, zirconium), while its rigid, linear structure allows for the formation of
well-defined and porous frameworks.[6] These pores can be loaded with therapeutic agents,
which are then released in a controlled manner under specific physiological conditions.

Experimental Workflow: MOF-Based Drug Delivery using
4,4'-Vinylenedipyridine

The following diagram illustrates the general workflow from the synthesis of a 4,4'-
Vinylenedipyridine-based MOF to its application in drug delivery.
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Caption: Workflow for MOF-based drug delivery using 4,4'-Vinylenedipyridine.

Role in Signaling Pathways: An Indirect
Contribution

While 4,4'-Vinylenedipyridine itself is not known to directly participate in specific biological
signaling pathways, its role as a structural component in drug delivery vehicles is crucial. The
coordination complexes and MOFs formed using this linker can exhibit biological activity. For
instance, iron-containing polymer complexes based on vinyl pyridine have shown antitumor
and antimicrobial properties.[7][8]

The primary contribution of 4,4'-Vinylenedipyridine to drug efficacy is through the
sophisticated delivery mechanisms enabled by the MOFs it helps create. These MOFs can be

designed for:

o Controlled Release: The drug is released from the MOF's pores in response to specific
stimuli at the target site, such as a change in pH or the presence of certain enzymes.[3]

o Targeted Delivery: The surface of the MOF can be functionalized with targeting ligands (e.g.,
antibodies, peptides) to ensure specific accumulation at the desired site, minimizing off-
target effects.
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+ Protection of Cargo: The MOF structure can protect the encapsulated drug from degradation
in the biological environment before it reaches its target.

The following diagram illustrates the logical relationship in the design of a targeted MOF drug
delivery system.
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Caption: Design logic for a targeted MOF drug delivery system.

Conclusion
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4.,4'-Vinylenedipyridine is a commercially available and synthetically accessible compound
that plays a pivotal role as an organic linker in the construction of Metal-Organic Frameworks.
While not directly involved in signaling pathways, its application in creating sophisticated drug
delivery vehicles offers significant potential for enhancing the efficacy and safety of therapeutic
agents. The ability to precisely tune the properties of MOFs by selecting appropriate linkers like
4,4'-Vinylenedipyridine is a key area of research in the field of drug development. This guide
provides a foundational understanding for researchers and scientists looking to explore the
potential of this versatile molecule in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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